5,6,7,8-Tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: 5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid
• InChI: InChI=1S/C7H9N3O2/c11-7(12)5-2-1-3-6-8-4-9-10(5)6/h4-5H,1-3H2,(H,11,12)
• InChI Key: ZTSUEPOETOGLKG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N2C(=NC=N2)C1)C(=O)O

Description

5,6,7,8-Tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid is a versatile chemical scaffold in medicinal chemistry, particularly in the development of novel antiviral and anticancer therapeutics. Its core structure is integral to research targeting viral replication processes. Specifically, the 1,2,4-triazolo[1,5-a]pyridine moiety is a key pharmacophore in the exploration of disruptors of the influenza virus RNA-dependent RNA polymerase (RdRP), a promising approach for developing new anti-Flu drugs . Beyond virology, this chemotype serves as a critical building block in kinase inhibitor research. Compounds based on the [1,2,4]triazolo[1,5-a]pyridine scaffold are investigated for their ability to inhibit key oncogenic kinases, showing potential in vitro and in vivo for the treatment of proliferative diseases mediated by these enzymes . Researchers value this carboxylic acid-functionalized derivative as a synthetic intermediate for further structural elaboration, enabling the exploration of structure-activity relationships (SAR) to optimize binding affinity, potency, and physicochemical properties for therapeutic development .

Preparation Methods

General Synthetic Strategy

The synthesis of this compound typically involves multi-step reactions starting from simpler pyridine or aminopyridine precursors. The key steps include:

• Formation of the triazole ring fused to the pyridine or tetrahydropyridine core via cyclization reactions.
• Introduction or preservation of the carboxylic acid group at the 5-position.
• Reduction or partial hydrogenation to achieve the tetrahydro state of the pyridine ring.

These steps often involve condensation, cyclization, and oxidation/reduction reactions under controlled conditions.

Representative Synthetic Route

A commonly reported approach involves:

• Starting Materials:

  • Aminopyridine derivatives or chloropyridine carboxylic acids as precursors.
  • Hydrazine hydrate or related hydrazine derivatives for triazole ring formation.

• Cyclization and Ring Closure:

  • Reaction of aminopyridines with hydrazine derivatives leads to the formation of the triazole ring fused to the pyridine ring.
  • This step often involves heating under reflux in ethanol or other suitable solvents, sometimes in the presence of acids or bases to catalyze the reaction.

• Carboxylic Acid Group Introduction or Retention:

  • The carboxylic acid group may be introduced via hydrolysis of esters formed during intermediate steps or retained from the starting chloropyridine carboxylic acid.

• Reduction to Tetrahydro Derivative:

  • Partial hydrogenation or reduction of the pyridine ring to tetrahydropyridine is achieved using catalytic hydrogenation methods (e.g., Pd/C under H2 atmosphere) or chemical reducing agents.

Detailed Example from Literature

• A synthetic scheme starts from 2-chloropyridine-5-carboxylic acid , which undergoes amidoxime formation followed by hydrazinolysis with hydrazine hydrate to form the triazolo ring system fused to the pyridine ring.
• Subsequent ester formation and ring closure yield intermediates that are hydrolyzed to obtain the target carboxylic acid compound.
• This method has been demonstrated to produce the compound in good yields with structural confirmation by NMR spectroscopy.

Oxidative Cyclization Approach

• An oxidative cyclization method involving N-amino-2-iminopyridines and β-dicarbonyl compounds under oxygen atmosphere has been reported to efficiently form triazolopyridine derivatives.
• The reaction proceeds in ethanol with acetic acid as an additive at elevated temperatures (around 130 °C) under an oxygen atmosphere, yielding the fused triazolo ring system.
• This method is notable for its environmental friendliness and high yields (up to 94%).

Comparative Data Table of Preparation Parameters

Step	Conditions / Reagents	Outcome / Yield (%)	Notes
Starting material	2-chloropyridine-5-carboxylic acid	—	Commercially available precursor
Amidoxime formation	Reaction with amidoximes	High	Prepares for triazole ring formation
Hydrazinolysis	Excess hydrazine hydrate, reflux in ethanol	Good	Forms triazolo ring fused to pyridine
Ester formation & ring closure	Acidic or basic catalysis, heating	Moderate to high	Intermediate step before hydrolysis
Hydrolysis	Acidic hydrolysis to carboxylic acid	High	Final step to obtain carboxylic acid
Partial hydrogenation	Pd/C catalyst, H2 atmosphere	Variable	Converts pyridine to tetrahydropyridine
Oxidative CDC reaction	Ethanol, acetic acid (6 equiv), O2 atmosphere, 130 °C, 18 h	Up to 94%	Environmentally friendly, high-yielding method

Analytical and Structural Confirmation

• The synthesized compound is confirmed by 1H NMR spectroscopy , showing characteristic signals for the tetrahydropyridine ring and the triazole protons.
• Mass spectrometry and elemental analysis confirm molecular weight and composition.
• X-ray crystallography has been used in analogous triazolopyridine derivatives to confirm ring fusion and substitution patterns.

Summary of Key Research Findings

• The preparation of 5,6,7,8-tetrahydro-triazolo[1,5-a]pyridine-5-carboxylic acid involves multi-step synthetic routes starting from chloropyridine carboxylic acids or aminopyridines.
• Hydrazine-mediated cyclization and oxidative cyclization under oxygen atmosphere are efficient strategies to construct the fused triazolopyridine core.
• The carboxylic acid group is either retained from the starting material or introduced via hydrolysis of ester intermediates.
• Partial reduction of the pyridine ring to tetrahydropyridine is achieved via catalytic hydrogenation.
• The methods provide good to excellent yields, with the oxidative CDC approach offering a green chemistry advantage.
• Structural confirmation is routinely done by NMR, MS, and sometimes X-ray crystallography.

This comprehensive analysis synthesizes data from authoritative chemical databases and peer-reviewed literature to provide a detailed, professional overview of the preparation methods for 5,6,7,8-tetrahydro-triazolo[1,5-a]pyridine-5-carboxylic acid, suitable for researchers and synthetic chemists working with triazolopyridine derivatives.

Chemical Reactions Analysis

Types of Reactions

5,6,7,8-Tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can be employed to modify the oxidation state of the nitrogen atoms in the triazole ring.

Substitution: Nucleophilic substitution reactions can introduce different substituents at specific positions on the ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like alkyl halides. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of substituted triazole-pyridine compounds .

Scientific Research Applications

5,6,7,8-Tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid has several scientific research applications, including:

Chemistry: It serves as a versatile building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored as a potential therapeutic agent for various diseases due to its unique chemical structure.

Industry: The compound is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 5,6,7,8-Tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid involves its interaction with specific molecular targets. The triazole ring can form hydrogen bonds and other interactions with biological macromolecules, influencing their function. The compound may also modulate specific signaling pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Structural and Functional Differences

The compound’s key differentiators lie in its tetrahydro-pyridine backbone and carboxylic acid group , which influence solubility, reactivity, and binding affinity. Below is a comparative analysis with structurally related triazolopyridine/pyrimidine derivatives:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications
[1,2,4]Triazolo[1,5-a]pyridine-5-carboxylic acid methyl ester	Pyridine (non-hydrogenated)	Methyl ester at C5	C₈H₇N₃O₂	177.16	Intermediate for pharmaceuticals; improved lipophilicity
5,6,7,8-Tetrahydro-[1,2,4]triazolo[1,5-a]pyridin-5-ol	Tetrahydro-pyridine	Hydroxyl group at C5	C₆H₉N₃O	139.16	Potential CNS drug candidate; polar, hydrogen-bond donor
7-Chloro-5-phenethyl[1,2,4]triazolo[1,5-a]pyridine-8-carboxylic acid	Pyridine (non-hydrogenated)	Chloro at C7, phenethyl at C5, COOH at C8	C₁₆H₁₄ClN₃O₂	315.76	Antimicrobial/antifungal activity (inferred from analogs)
7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5-carboxylic acid	Pyrimidine	Oxo group at C7, COOH at C5	C₉H₈BrCl	231.52	Broader π-π stacking potential; agrochemical applications

Key Observations :

• Substituent Effects : The carboxylic acid group at C5 increases hydrophilicity, favoring solubility in aqueous media over methyl esters or hydroxyl derivatives .
• Biological Activity : Chloro and phenethyl substituents (as in ) correlate with antimicrobial properties, while oxo-pyrimidine derivatives () may target plant pathogens, aligning with herbicide research trends .

Biological Activity

5,6,7,8-Tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid (CAS No. 389607-01-6) is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including anti-inflammatory, antimicrobial, and antiviral properties.

• IUPAC Name : 5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid
• Molecular Formula : C6H9N3O2
• Molecular Weight : 155.16 g/mol
• Purity : ≥ 95%

1. Antimicrobial Activity

Recent studies have demonstrated that derivatives of triazolo-pyridine compounds exhibit significant antimicrobial properties. For example:

• Minimum Inhibitory Concentration (MIC) values for related compounds have been reported to range from 2.50 to 20 µg/mL , indicating potent activity against various bacterial strains .
• A specific derivative exhibited an MIC value of 14 to 30 μM , showcasing moderate antimicrobial efficacy .

2. Anti-inflammatory Activity

The compound's anti-inflammatory potential has been explored through various assays:

• In vitro studies indicate that triazolo derivatives can significantly inhibit cyclooxygenase (COX) enzymes. For instance, certain derivatives showed COX-2 inhibition with IC50 values around 0.04 μmol , comparable to the standard drug celecoxib .

3. Antiviral Activity

The antiviral activity of similar triazolo compounds has been evaluated against influenza viruses:

• In assays measuring the interaction between viral proteins (PA-PB1), some derivatives demonstrated IC50 values as low as 3.3 μM , indicating strong inhibitory effects on viral polymerase activity . This suggests that modifications in the triazolo structure can enhance antiviral efficacy.

Case Study 1: Synthesis and Characterization

A study focused on synthesizing triazolo derivatives highlighted their structural modifications and biological evaluations. The synthesized compounds were tested for their ability to inhibit viral protein interactions and showed promising results in plaque reduction assays .

Case Study 2: Structure-Activity Relationship (SAR)

Research into the SAR of related compounds revealed that specific substitutions on the triazolo ring significantly affect biological activity. For instance:

• Compounds with larger cyclic structures fused to the triazole exhibited enhanced anti-inflammatory and antimicrobial properties compared to their simpler counterparts .

Data Summary

Activity Type	Compound Derivative	IC50/MIC Values	Reference
Antimicrobial	Triazolo derivative	2.50 - 20 µg/mL
Anti-inflammatory	COX-2 inhibitor	0.04 µmol
Antiviral	PA-PB1 inhibitor	3.3 µM

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-5-carboxylic acid, and how do reaction conditions influence yield?

• Methodology : Cyclization of precursors like 2-aminopyridine derivatives with ketones or α-bromoketones in acetic acid (70–80°C) yields tetrahydrotriazolopyridine cores. For example, refluxing with cyclohexanone in acetic acid produces spirocyclic derivatives (85–90% yield) . Copper-catalyzed azide-alkyne cycloaddition (CuAAC) using sodium ascorbate and CuSO₄ in DMSO is another route for triazole ring formation .
• Key Factors : Solvent polarity (acetic acid vs. DMF), temperature (80–100°C), and catalyst loading (0.5–1.0 mol% Cu) critically impact regioselectivity and purity.

Q. How can structural integrity and purity of the compound be validated during synthesis?

• Analytical Workflow :

• Elemental Analysis : Verify C/H/N ratios (e.g., C: 62.74%, H: 5.00%, N: 14.63% for spirocyclic derivatives) .
• Spectroscopy : IR (C=O stretch at 1680–1700 cm⁻¹), ¹H/¹³C NMR (δ 1.5–2.5 ppm for cyclohexane protons; δ 160–165 ppm for carbonyl carbons) .
• Chromatography : HPLC with UV detection (λ = 254 nm) to confirm >95% purity .

Q. What preliminary biological screening approaches are suitable for evaluating bioactivity?

• In Vitro Assays :

• Antimicrobial : Broth microdilution (MIC against S. aureus and E. coli) .
• Enzyme Inhibition : Fluorescence-based assays (e.g., PDE10 inhibition using 3′,5′-cAMP substrates) .

Advanced Research Questions

Q. How can this compound serve as a synthon for polycondensed heterocycles?

• Strategy : React with α-bromoketones (e.g., 2-bromo-1-phenylethanone) in acetonitrile to form imidazotriazolopyrimidines via N-alkylation and cyclization .
• Example : 8-Oxo-octahydrotriazolodipyrimidinium chlorides are synthesized using 3-chloropropanoyl chloride, enabling access to fused tricyclic systems .

Q. What functional group transformations are feasible on the tetrahydrotriazolopyridine scaffold?

• Reactivity :

• Oxidation : Ethynyl groups → carbonyls using KMnO₄ .
• Reduction : Catalytic hydrogenation (Pd/C, H₂) saturates triazole rings .
• Substitution : Nucleophilic displacement at the pyridine C-8 position with amines or thiols (NaH as base) .

Q. How to resolve contradictions in synthetic methodologies (e.g., metal-catalyzed vs. metal-free routes)?

• Case Study :

• Metal-Free : Acetic acid-mediated cyclization avoids metal residues but requires harsh temperatures (80–100°C) .
• CuAAC : Higher regioselectivity for triazole formation but introduces copper contamination, necessitating EDTA washes .
  • Guidelines : Use metal-free protocols for biomedical applications and CuAAC for rapid library synthesis .